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Compound of Interest

Compound Name: Potassium D-tartrate monobasic

Cat. No.: B1630022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Potassium D-tartrate monobasic, also known as potassium hydrogen D-tartrate, is a high-

purity acidic salt of tartaric acid. While widely recognized as a certified secondary standard

reference buffer for the calibration of pH instruments, its application as a buffering agent in

biochemical assays is specific and warrants careful consideration.[1] Its primary utility lies in

creating a stable and reliable acidic environment. Solutions of potassium D-tartrate
monobasic possess adequate buffer capacity without the need for adding tartaric acid or a

secondary salt.[2] This document provides detailed notes on its properties, applications, and

protocols for its use in a research setting.

Properties of Potassium D-Tartrate Monobasic
Potassium D-tartrate monobasic is a stable, crystalline solid. Its key properties are

summarized below. It is soluble in water and dilute mineral acids but insoluble in alcohol.[1]

Table 1: Physical and Chemical Properties
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Property Value

Chemical Formula C₄H₅KO₆

Molecular Weight 188.18 g/mol

CAS Number 868-14-4

Appearance White crystalline powder

Density 1.954 g/mL at 25°C[1]

Solubility Soluble in water, insoluble in alcohol[1]

Buffer Characteristics and pH Data
The National Bureau of Standards (NBS), now NIST, established potassium hydrogen tartrate

as a standard for pH calibration due to its stable and reproducible pH values.[2] A saturated

solution at 25°C provides a standard pH of 3.56.[2] The pH of various molal solutions over a

range of temperatures is detailed in the table below, making it a reliable standard for acidic

conditions.

Table 2: Standard pH Values of Potassium D-Tartrate Monobasic Buffer Solutions at Various

Temperatures
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Temperature
(°C)

0.01 m
Solution

0.02 m
Solution

0.03 m
Solution

Saturated
Solution

0 3.66 3.62 3.60 3.64

10 3.61 3.58 3.56 3.60

20 3.58 3.55 3.54 3.57

25 3.57 3.54 3.53 3.56

30 3.56 3.54 3.53 3.55

40 3.55 3.53 3.52 3.54

50 3.55 3.53 3.52 3.54

60 3.56 3.54 3.53 3.55

Data sourced

from the Journal

of Research of

the National

Bureau of

Standards.[2]

Application Notes
Primary Use: pH Instrument Calibration
The principal application of Potassium D-tartrate monobasic is as a primary or secondary

reference standard for calibrating pH meters in the acidic range.[1][2] Its high purity and stable

pH provide a reliable benchmark for ensuring the accuracy of pH measurements, which is

critical for the reproducibility of biochemical experiments.[3]

Use as a Biochemical Buffer
While less common than citrate or acetate buffers for enzymatic assays, potassium D-tartrate
monobasic can be employed in specific applications where a stable pH between 3.5 and 3.6 is

required.
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Advantages:

High Purity and Stability: As a certified standard, it ensures a reproducible pH.

Single-Component System: It has adequate buffering capacity on its own, simplifying

preparation.[2]

Low Temperature Dependence: The pH of the buffer shows minimal variation between 20°C

and 60°C, which is advantageous for temperature-sensitive assays.[2]

Limitations and Considerations:

Fixed pH Range: Its utility is limited to its narrow, acidic buffering range around pH 3.5-3.6.

Potential for Chelation: Tartrates are known to be chelating agents.[4] This can be a

significant drawback in assays involving metalloenzymes or requiring specific concentrations

of divalent cations (e.g., Mg²⁺, Ca²⁺), as the buffer could sequester these ions.

Protein Interaction: As with any buffer, nonspecific interactions with proteins can occur,

potentially altering protein conformation, dynamics, or catalytic properties.[5] It is crucial to

perform control experiments to validate the buffer's compatibility with the specific protein or

system under investigation.

Limited Solubility: It is only moderately soluble in water.[2]

Experimental Protocols
Protocol 1: Preparation of Standard Potassium D-
Tartrate Monobasic Buffer Solutions
This protocol describes how to prepare standard buffer solutions for pH meter calibration or for

use in assays.

Materials:

Potassium D-tartrate monobasic (high purity, e.g., NIST-traceable)

Deionized, CO₂-free water
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Calibrated analytical balance

Volumetric flasks (Class A)

Magnetic stirrer and stir bar

Procedure:

For a 0.02 M Solution (pH ≈ 3.54 at 25°C): a. Weigh out 3.7636 grams of Potassium D-
tartrate monobasic (MW = 188.18 g/mol ). b. Quantitatively transfer the powder to a 1000

mL volumetric flask. c. Add approximately 800 mL of deionized water and dissolve the solid

completely using a magnetic stirrer. d. Once dissolved, bring the volume to the 1000 mL

mark with deionized water. e. Cap the flask and invert several times to ensure homogeneity.

For a Saturated Solution (pH ≈ 3.56 at 25°C): a. Add an excess of Potassium D-tartrate
monobasic (approximately 6-7 grams) to 1000 mL of deionized water in a beaker. b. Stir the

mixture vigorously for at least 30 minutes at a constant temperature of 25°C. c. Allow the

undissolved solid to settle. d. Carefully decant or filter the supernatant to obtain the clear,

saturated buffer solution. The presence of solid material ensures saturation.

Storage: a. Store the buffer solutions in tightly sealed, chemically resistant bottles (e.g.,

borosilicate glass or polyethylene). b. To prevent microbial growth, especially for long-term

storage, a small crystal of thymol can be added. c. Store at room temperature.
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Preparation Steps

Storage

1. Weigh Reagent
(Potassium D-Tartrate Monobasic)

2. Dissolve in Deionized Water
(Approx. 80% of final volume)

3. Adjust to Final Volume
(In Class A Volumetric Flask)

4. Mix Thoroughly
(Invert flask)

5. Transfer to Sealed Bottle

Click to download full resolution via product page

Caption: Workflow for preparing Potassium D-tartrate monobasic buffer.

Protocol 2: Two-Point pH Meter Calibration
This protocol outlines the use of the prepared tartrate buffer for accurate acidic pH

measurements.

Materials:

Calibrated pH meter with an electrode

Potassium D-tartrate monobasic buffer (e.g., saturated solution, pH ≈ 3.56)
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Neutral buffer standard (e.g., phosphate buffer, pH 7.00)

Deionized water

Kimwipes or lint-free tissue

Procedure:

Electrode Rinse: Rinse the pH electrode thoroughly with deionized water and gently blot dry

with a lint-free tissue.

First Calibration Point (Neutral): a. Place the electrode in the neutral buffer (pH 7.00). b.

Allow the reading to stabilize and calibrate the meter to pH 7.00 according to the

manufacturer's instructions.

Electrode Rinse: Rinse the electrode again with deionized water and blot dry.

Second Calibration Point (Acidic): a. Place the electrode in the Potassium D-tartrate
monobasic buffer (pH 3.56). b. Allow the reading to stabilize and calibrate the meter to this

second point.

Verification: The pH meter is now calibrated for measurements in the acidic range. It is good

practice to re-measure one of the standards to ensure the calibration was successful.
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Start Calibration

Rinse Electrode

Calibrate Point 1
(pH 7.00 Buffer)

Rinse Electrode

Calibrate Point 2
(Tartrate Buffer, pH 3.56)

Calibration Complete
(Ready for Measurement)

Click to download full resolution via product page

Caption: Logical flow for a two-point pH meter calibration.

Buffer Selection Guide
The decision to use Potassium D-tartrate monobasic as a buffer should be made carefully.

The following decision tree provides a logical guide for its selection.
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Is required pH
between 3.5 and 3.6?

Are divalent metal ions
critical for the assay?

  Yes

Select an Alternative Buffer
(e.g., Citrate, Acetate)

No 

Consider Using
Potassium D-Tartrate Buffer
(Perform compatibility tests)

  No Yes 

Start

Click to download full resolution via product page

Caption: Decision guide for selecting Potassium D-tartrate buffer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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